Cas no 2219369-70-5 (rac-tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis)

• Product Name: rac-tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis
• CAS No: 2219369-70-5
• MF: C₁₂H₂₁F₃N₂O₄
• MW: 314.301354169846
• CID: 6370853
• PubChem ID: 137952058
• Update Time: 2025-11-06

rac-tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis
• 1-Pyrrolidinecarboxylic acid, 3-amino-4-methyl-, (3R,4R)-rel-, 1,1-dimethylethyl ester, 2,2,2-trifluoroacetate (1:1)
• rac-tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate; trifluoroacetic acid
• TERT-BUTYL CIS-3-AMINO-4-METHYLPYRROLIDINE-1-CARBOXYLATE TRIFLUOROACETATE
• AT32406
• 2219369-70-5
• EN300-1702757
• Tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate;2,2,2-trifluoroacetic acid

• Inchi： 1S/C10H20N2O2.C2HF3O2/c1-7-5-12(6-8(7)11)9(13)14-10(2,3)4;3-2(4,5)1(6)7/h7-8H,5-6,11H2,1-4H3;(H,6,7)/t7-,8+;/m0./s1
• InChI Key： SXUDERVAUGEQHP-KZYPOYLOSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(N1C[C@@H](N)[C@@H](C)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 314.14534164g/mol
• Monoisotopic Mass: 314.14534164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9Ų

Additional information on rac-tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis

Professional Introduction to Rac-Tert-Butyl (3R,4R)-3-Amino-4-Methylpyrrolidine-1-Carboxylate, Trifluoroacetic Acid, Cis (CAS No 2219369-70-5)

Rac-Tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis (CAS No 2219369-70-5) is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a trifluoroacetic acid moiety and specific stereochemistry, make it a valuable intermediate in the development of novel drug candidates.

The stereochemical configuration of Rac-Tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis is critical to its biological properties. The (3R,4R) configuration ensures optimal interactions with biological targets, which is a key consideration in drug design. This stereochemistry has been extensively studied in recent years, and it has been shown to enhance the binding affinity and selectivity of the compound towards its intended biological targets. The trifluoroacetic acid group further contributes to the compound's pharmacological profile by increasing its lipophilicity and metabolic stability.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting neurological disorders. Pyrrolidine derivatives have emerged as a promising class of compounds due to their ability to modulate neurotransmitter systems. Rac-Tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis has been investigated for its potential role in treating conditions such as Parkinson's disease and Alzheimer's disease. Preclinical studies have demonstrated that this compound can interact with key enzymes and receptors involved in these diseases, suggesting its therapeutic potential.

The synthesis of Rac-Tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The use of advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, ensures the high enantiomeric purity of the final product. These synthetic strategies are essential for producing compounds with the desired biological activity while minimizing unwanted side effects.

The trifluoroacetic acid moiety in this compound plays a crucial role in its pharmacokinetic properties. Fluorine atoms are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds. This feature makes Rac-Tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis an attractive candidate for further development as a drug candidate. Additionally, the presence of multiple stereocenters allows for fine-tuning of the compound's biological activity through structural modifications.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the laboratory. Molecular modeling studies have shown that Rac-Tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis can effectively bind to target proteins involved in neurological disorders. These computational predictions have guided experimental efforts and have helped to optimize the compound's structure for improved efficacy.

The development of new drug candidates is often hampered by challenges such as poor solubility and low bioavailability. The unique structural features of Rac-Tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis address some of these issues by enhancing solubility through the presence of polar functional groups and improving bioavailability through metabolic stability provided by the trifluoroacetic acid moiety.

In conclusion, Rac-Tert-butyl (3R,4R)-3-amino-4-methylpyrrolidine-1-carboxylate, trifluoroacetic acid, cis (CAS No 2219369-70-5) is a promising compound with significant potential in the treatment of neurological disorders. Its unique stereochemistry and structural features make it an attractive candidate for further development as a drug candidate. Continued research into this compound will likely yield valuable insights into its mechanism of action and therapeutic applications.